Cas no 854431-12-2 (2-((Benzylamino)methyl)butanoic acid)

2-((Benzylamino)methyl)butanoic acid structure
854431-12-2 structure
Product Name:2-((Benzylamino)methyl)butanoic acid
CAS No:854431-12-2
MF:C12H17NO2
MW:207.268883466721
MDL:MFCD16661062
CID:721210
Update Time:2024-01-31

2-((Benzylamino)methyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-((Benzylamino)methyl)butanoic acid
    • 1-Benzyl-3-azetidinecarboxylic acid
    • 1-Benzyl-azetidine-3-carboxylic acid
    • 2-[[(phenylmethyl)amino]methyl]Butanoic acid
    • Butanoic acid,2-[[(phenylmethyl)amino]methyl]-
    • Butyricacid, 2-(benzylaminomethyl)- (5CI)
    • ASINEX-REAG BAS 11771469
    • N-BENZYL-AZETIDINE-3-CARBOXYLIC ACID
    • BENZYLAZETIDINE-3-CARBOXYLIC ACID
    • 1-(phenylmethyl)-3-azetidinecarboxylic acid
    • LFPMJIUTXTWQGH-UHFFFAOYSA-N
    • Butanoic acid, 2-[[(phenylmethyl)amino]methyl]-
    • MDL: MFCD16661062
    • Inchi: 1S/C12H17NO2/c1-2-11(12(14)15)9-13-8-10-6-4-3-5-7-10/h3-7,11,13H,2,8-9H2,1H3,(H,14,15)
    • InChI Key: LFPMJIUTXTWQGH-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(CNCC1=CC=CC=C1)CC

Computed Properties

  • Exact Mass: 191.09500
  • Monoisotopic Mass: 191.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2

Experimental Properties

  • Density: 1.253
  • Boiling Point: 327.5 °C at 760 mmHg
  • Flash Point: 327.5 °C at 760 mmHg
  • Refractive Index: 1.606
  • PSA: 40.54000
  • LogP: 1.14090
  • pka: 3.83±0.10(Predicted)

2-((Benzylamino)methyl)butanoic acid Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 43
  • Safety Instruction: 36/37
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-((Benzylamino)methyl)butanoic acid Pricemore >>

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